1-(3-Chlorophenyl)-3-(2-(4-methylpiperidin-1-yl)propyl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(3-Chlorophenyl)-3-(2-(4-methylpiperidin-1-yl)propyl)urea is a useful research compound. Its molecular formula is C16H24ClN3O and its molecular weight is 309.84. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Optical and Electronic Applications
A study on a novel chalcone derivative showed significant electro-optic properties, highlighting its potential application in nonlinear optics and optoelectronic device fabrication due to its superior second and third harmonic generation values compared to standard urea, suggesting similar compounds could have promising utility in these fields (Shkir et al., 2018).
Corrosion Inhibition
Research on urea derivatives has shown effective corrosion inhibition properties for mild steel in acidic solutions, indicating potential applications in protecting metals against corrosion. The adsorption of these inhibitors on metal surfaces suggests they could serve as efficient corrosion inhibitors in various industrial applications (Bahrami & Hosseini, 2012).
Pharmacological Research
Soluble epoxide hydrolase (sEH) inhibitors, structurally similar to the queried compound, have been extensively studied for their role in modulating inflammation, hypertension, neuropathic pain, and neurodegeneration. This highlights the potential pharmaceutical application of related urea compounds in developing treatments for these conditions (Wan et al., 2019).
Pest Control and Agricultural Applications
Derivatives have been explored for their insecticidal properties, specifically in inhibiting chitin synthesis in insects, presenting a potential application in pest control strategies. This application is crucial for agricultural practices aiming to protect crops without harming the environment (Deul, Jong, & Kortenbach, 1978).
Anticancer Research
Research on diaryl ureas has led to the identification of compounds with significant antiproliferative effects against various cancer cell lines, indicating the potential of similar urea derivatives in anticancer drug development. These findings underscore the importance of such compounds in medicinal chemistry and pharmacology (Feng et al., 2020).
Properties
IUPAC Name |
1-(3-chlorophenyl)-3-[2-(4-methylpiperidin-1-yl)propyl]urea |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24ClN3O/c1-12-6-8-20(9-7-12)13(2)11-18-16(21)19-15-5-3-4-14(17)10-15/h3-5,10,12-13H,6-9,11H2,1-2H3,(H2,18,19,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IHOSEXFZLLQUKJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)C(C)CNC(=O)NC2=CC(=CC=C2)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24ClN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.83 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.